Cas no 1226446-32-7 (2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile
• CAS No: 1226446-32-7
• MF: C₁₈H₁₁Cl₂F₂N₃OS
• MW: 426.267247438431
• CID: 5445287
• Update Time: 2025-05-20

2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetonitrile
• 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile

• Inchi： 1S/C18H11Cl2F2N3OS/c19-14-6-1-11(9-15(14)20)16-10-24-18(27-8-7-23)25(16)12-2-4-13(5-3-12)26-17(21)22/h1-6,9-10,17H,8H2
• InChI Key： JYPRTAWBYQSXFG-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

Additional information on 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile

Introduction to 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No. 1226446-32-7)

2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No. 1226446-32-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique structural features, including a dichlorophenyl, difluoromethoxyphenyl, and imidazolyl moieties, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetonitrile is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the dichlorophenyl and difluoromethoxyphenyl substituents imparts specific electronic and steric properties that can influence the compound's interactions with biological targets. The imidazolyl moiety, a common feature in many biologically active molecules, further enhances the compound's potential for pharmacological activity.

Recent studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory effects. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile significantly reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity was attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines, making it a promising candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

In terms of safety and toxicity, preclinical studies have indicated that 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are ongoing to ensure its suitability for clinical use.

The potential clinical applications of this compound are diverse and promising. Ongoing clinical trials are exploring its efficacy in treating various conditions, including neurodegenerative diseases, inflammatory disorders, and certain types of cancer. Preliminary results from these trials have been encouraging, with several studies reporting significant improvements in patient outcomes.

In conclusion, 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No. 1226446-32-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry and pharmaceutical science.